Cas no 5415-11-2 (3-(4-methoxyphenyl)-3-oxo-2-phenylpropanenitrile)

• Product Name: 3-(4-methoxyphenyl)-3-oxo-2-phenylpropanenitrile
• CAS No: 5415-11-2
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 939897
• PubChem ID: 223512
• Update Time: 2025-04-19

3-(4-methoxyphenyl)-3-oxo-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-3-oxo-2-phenylpropanenitrile
• 3-(4-methoxy-phenyl)-3-oxo-3-phenyl-propionitrile
• AC1L5CM7
• AC1Q4QHK
• AR-1E7042
• CTK4J9783
• NSC11195
• Oprea1_319929
• NSC-11195
• SCHEMBL19926083
• DTXSID20279079
• 5415-11-2

• MDL： MFCD02065474
• Inchi： 1S/C16H13NO2/c1-19-14-9-7-13(8-10-14)16(18)15(11-17)12-5-3-2-4-6-12/h2-10,15H,1H3
• InChI Key： AEOQCFBLOHGDLR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 437.7°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.58
• PSA: 50.09
• LogP: 3.18528